Cas no 2385527-14-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2385527-14-8
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 5306698
• PubChem ID: 168008994
• Update Time: 2026-03-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• PS-16063
• F89068
• TERT-BUTYL N-(3-OXOSPIRO[5.5]UNDECAN-9-YL)CARBAMATE
• tert-Butyl (9-oxospiro[5.5]undecan-3-yl)carbamate
• 2385527-14-8
• MFCD30749721
• 9-(Boc-amino)-3-oxospiro[5.5]undecane
• SY321612
• 9-(Boc-amino)spiro[5.5]undecan-3-one
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C16H27NO3/c1-15(2,3)20-14(19)17-12-4-8-16(9-5-12)10-6-13(18)7-11-16/h12H,4-11H2,1-3H3,(H,17,19)
• InChI Key： PUNJFXDZFBODIN-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CC1)CCC(CC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 420.4±44.0 °C(Predicted)
• pka: 12.50±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2385527-14-8 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 2385527-14-8, a promising candidate with potential therapeutic applications. This briefing synthesizes the latest findings related to this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED, to provide a comprehensive overview of their scientific and clinical relevance.

The compound 2385527-14-8 has garnered attention due to its unique chemical structure and biological activity. Preliminary studies suggest that it exhibits selective inhibition against specific molecular targets, making it a viable candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mechanisms, revealing insights into its potential efficacy in treating diseases like cancer and inflammatory disorders.

INDEX NAME NOT YET ASSIGNED, the product associated with 2385527-14-8, is currently under preclinical evaluation. Early-stage studies have demonstrated its favorable pharmacokinetic properties, including bioavailability and metabolic stability. These findings are critical for optimizing its formulation and dosing regimens in subsequent clinical trials. The product's mechanism of action aligns with contemporary therapeutic strategies, emphasizing precision medicine and targeted therapy.

One of the key challenges in the development of 2385527-14-8 and its associated product is the need for rigorous safety profiling. Recent toxicology studies have indicated a manageable safety profile, with minimal off-target effects observed in animal models. However, further investigations are required to assess long-term toxicity and potential drug-drug interactions, which are essential for regulatory approval and clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the research on 2385527-14-8. For instance, a recent publication in a high-impact journal detailed the compound's synergistic effects when combined with existing therapeutics, offering a potential avenue for combination therapy. Such interdisciplinary approaches underscore the importance of integrating chemical biology insights with clinical applications.

In conclusion, the compound 2385527-14-8 and INDEX NAME NOT YET ASSIGNED represent a promising frontier in pharmaceutical research. Their unique properties and preliminary efficacy data warrant continued investigation, with the ultimate goal of addressing unmet medical needs. Future research should focus on scaling up synthesis, optimizing formulations, and advancing clinical trials to validate their therapeutic potential.